Cas no 141074-66-0 (2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester)

141074-66-0 structure
Product name:2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester
CAS No:141074-66-0
MF:C13H16O4
MW:236.263744354248
CID:1301419
2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester
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- Inchi: 1S/C13H16O4/c1-2-3-8-17-13(16)7-4-10-9-11(14)5-6-12(10)15/h4-7,9,14-15H,2-3,8H2,1H3
- InChI Key: HTMJJJKMCTZCHI-UHFFFAOYSA-N
- SMILES: C(OCCCC)(=O)C=CC1=CC(O)=CC=C1O
Computed Properties
- Exact Mass: 236.10488
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Boiling Point: 424.5±35.0 °C(Predicted)
- PSA: 66.76
- pka: 9.12±0.43(Predicted)
2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester Related Literature
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1. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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